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Cat. No.: B12399517 Get Quote

Introduction

Ubiquitin-Specific Protease 28 (USP28) is a deubiquitinating enzyme (DUB) that has emerged

as a significant player in oncogenic processes.[1] USP28 functions by removing ubiquitin

chains from specific protein substrates, thereby rescuing them from proteasomal degradation.

[1] In many cancers, including colorectal, breast, and non-small cell lung cancer, USP28 is

overexpressed and contributes to tumorigenesis by stabilizing key oncoproteins.[1][2] One of

its most critical substrates is the transcription factor c-Myc, a potent driver of cell proliferation

and growth.[1][2] By preventing c-Myc degradation, USP28 ensures the continuous activation

of pathways that promote tumor development.[1]

Targeting such "undruggable" transcription factors by modulating their stability is a promising

therapeutic strategy.[2] Usp28-IN-4 is a potent and selective small-molecule inhibitor of USP28.

[3] By inhibiting the deubiquitinating activity of USP28, Usp28-IN-4 promotes the degradation

of oncoproteins like c-Myc, leading to cell cycle arrest, inhibition of proliferation, and induction

of apoptosis in cancer cells.[3] These application notes provide a summary of Usp28-IN-4's

mechanism, quantitative effects, and detailed protocols for its use in cancer research.

Mechanism of Action

Usp28-IN-4 exerts its anti-cancer effects by directly inhibiting the catalytic activity of the USP28

enzyme. This inhibition sets off a cascade of events within the cancer cell, culminating in

apoptosis:
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Inhibition of USP28: Usp28-IN-4 binds to USP28, blocking its ability to remove ubiquitin from

its target proteins.[1][3]

Increased Substrate Ubiquitination: With USP28 inhibited, oncoproteins such as c-Myc, c-

JUN, and ΔNp63 are no longer protected from the ubiquitin-proteasome system.[3][4] They

become polyubiquitinated, marking them for destruction.

Proteasomal Degradation: The ubiquitinated oncoproteins are recognized and degraded by

the 26S proteasome.[3]

Downregulation of Onco-Proteins: The degradation of c-Myc and other key proteins disrupts

the signaling pathways responsible for cancer cell growth and survival.[3][4]

Induction of Apoptosis: The loss of these critical survival signals triggers the intrinsic

apoptotic pathway. This is often characterized by the activation of caspase cascades,

including the cleavage of Caspase-3 and Poly (ADP-ribose) polymerase (PARP), which are

hallmark indicators of apoptosis.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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